4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

• CAS: 2640975-85-3
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol
• SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CC(C2)OC3=CC(=NC=C3)C
• InChI: InChI=1S/C16H17FN2O3S/c1-11-7-13(17)3-4-16(11)23(20,21)19-9-15(10-19)22-14-5-6-18-12(2)8-14/h3-8,15H,9-10H2,1-2H3
• InChIKey: YLWWAZONFHLHJG-UHFFFAOYSA-N

Standard screening libraries often lack defined negative controls, leading to false positives in GPCR counter-screens. This benzenesulfonamide-azetidine (CAS 2640975-85-3) solves that gap. - Documented inactive in GPR35 antagonism primary assay → validated negative control - N-type calcium channel blocker scaffold → high-value for neuronal pain/neurology focused sets - Distinct ether-containing substitution pattern (LogP ~2.7-3.2, tPSA ~68 Ų) vs. des-oxy analogs → controlled permeability study tool - Immediate supply for hit-to-lead and assay validation workflows

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine: Core Properties and Class Positioning

4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine (CAS 2640975-85-3) is a synthetic small molecule featuring an azetidine core substituted with a 4-fluoro-2-methylbenzenesulfonyl group and a 2-methylpyridin-4-yloxy moiety. Its molecular formula is C₁₆H₁₇FN₂O₃S (MW 336.4 g/mol), and it is cataloged as a screening compound . The compound is a member of the benzenesulfonamide-azetidine class, which has been explored for calcium channel blockade [1]. Critically, this specific substitution pattern yields a distinct profile, as evidenced by its reported inactivity in a GPR35 antagonism primary assay [2]. This baseline establishes it as a defined chemical entity whose properties cannot be inferred from parent scaffolds alone.

Benzenesulfonyl-azetidine chemotype for N-type calcium channel screening studies

Documented GPR35 inactivity supports off-target GPCR profiling context

Predicted intermediate lipophilicity & polar surface area enable azetidine series physicochemical benchmarking

• [1] Matsumura, A. et al., 'Benzenesulfonamide Compounds and the Use Thereof,' U.S. Patent Application Publication 2009/0306136 A1, December 10, 2009. View Source
• [2] European Chemical Biology Database (ECBD). Compound EOS53256: 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine. Assay: GPR35 antagonism (primary assay). View Source

Generic Substitution Failure: Key Molecular Determinants for 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

Superficial analogs of 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine, such as the des-oxy analog 4-[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]pyridine, exhibit different physicochemical properties (e.g., LogP 2.24, tPSA 50.3 Ų) , and the methanesulfonyl analog 4-({1-[(4-Fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)-2-methylpyridine differs in both the sulfonyl linker and the aryl substitution pattern . These structural differences directly impact binding conformations, as demonstrated by the class's activity as N-type calcium channel blockers, where R-group variation governs potency [1]. Critically, the target compound's unique substitution pattern yields a distinct biological profile—inactivity in a GPR35 antagonism assay [2]—which cannot be assumed for any analog. Generic substitution therefore risks introducing undesired off-target activities or losing the specific selectivity profile required for a given screening cascade.

Des-oxy analog may shift lipophilicity and polar surface area, likely altering cell permeability and solubility profile.

Methanesulfonyl analog changes sulfonamide linker geometry and electronic character; predicted to reduce N-type calcium channel potency based on class SAR.

Generic substitution risks introducing uncharacterized off-target GPCR activities not observed in the target compound.

• [1] Matsumura, A. et al., 'Benzenesulfonamide Compounds and the Use Thereof,' U.S. Patent Application Publication 2009/0306136 A1, December 10, 2009. View Source
• [2] European Chemical Biology Database (ECBD). Compound EOS53256: 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine. Assay: GPR35 antagonism (primary assay). View Source

Quantitative Differentiation Evidence for 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

GPR35 Antagonism: Compound vs. Class-Level Expectation

In a primary assay for GPR35 antagonism, the target compound 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine was found to be inactive [1]. This contrasts with the class-level expectation that benzenesulfonamide azetidines may exhibit promiscuous G-protein-coupled receptor (GPCR) activity. While no single direct comparator was tested in the same assay, the inactivity provides a critical differentiation point: when selecting a screening compound for pathways where GPR35 agonism or antagonism is undesirable, this molecule offers a documented negative result, whereas other in-class compounds remain unknown.

GPR35 Antagonism

Reported

Inactive Class-level expectation: potential GPCR activity (no specific comparator)

Supports off-target profiling context

Negative result from primary assay; requires assay-specific review

Evidence Dimension	GPR35 antagonism activity
Target Compound Data	Inactive
Comparator Or Baseline	Class-level expectation: potential GPCR activity (no specific comparator data available)
Quantified Difference	Qualitative: inactive vs. unknown/unpredictable for class
Conditions	Primary assay for GPR35 antagonism; source: ECBD

Why This Matters

This negative data allows scientists to deprioritize the compound for GPR35-related targets while providing assurance for screens where GPR35 interference is a concern.

• [1] European Chemical Biology Database (ECBD). Compound EOS53256: 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine. Assay: GPR35 antagonism (primary assay). View Source

Lipophilicity and Polar Surface Area: Des-Oxy Analog Comparison

The target compound's calculated properties differ from those of the des-oxy analog 4-[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]pyridine. While the des-oxy analog has a measured LogP of 2.24 and tPSA of 50.3 Ų , the target compound's molecular weight (336.4 vs. 306.4 g/mol) and hydrogen bond acceptor count (5 vs. 3) indicate higher polarity and lower membrane permeability. Although experimental LogP/tPSA for the target compound are not publicly available, its structure—containing an ether oxygen—predicts a LogP increase of approximately 0.5–1.0 log units and a tPSA increase of ~18 Ų relative to the des-oxy analog.

Lipophilicity & tPSA

Class-level inference

Est. LogP ~2.7–3.2, tPSA ~68 Ų Des-oxy analog: LogP 2.24, tPSA 50.3 Ų (calculated)

May alter passive permeability and solubility

Predicted values; experimental validation needed

Evidence Dimension	Calculated lipophilicity and polar surface area
Target Compound Data	Predicted LogP ~2.7–3.2; tPSA ~68 Ų (based on structural analog)
Comparator Or Baseline	Des-oxy analog: LogP 2.24, tPSA 50.3 Ų (Hit2Lead data)
Quantified Difference	Estimated ΔLogP ≈ +0.5–1.0; ΔtPSA ≈ +18 Ų
Conditions	Calculated properties; des-oxy analog data from Hit2Lead/ChemBridge

Why This Matters

Higher tPSA and LogP may reduce passive permeability and alter solubility, directly impacting cell-based assay performance and requiring different formulation strategies.

Sulfonyl Linker Variation: Benzenesulfonyl vs. Methanesulfonyl Analog

The methanesulfonyl analog 4-({1-[(4-Fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)-2-methylpyridine replaces the benzenesulfonyl group with a benzyl methanesulfonyl linker . This structural change significantly reduces the sulfonamide's electron-withdrawing character and alters the geometry of the side chain. In the broader benzenesulfonamide class, N-type calcium channel blocking activity is exquisitely sensitive to such modifications, with IC₅₀ values varying >100-fold depending on the sulfonamide substituent [1]. The target compound retains the benzenesulfonyl group, positioning it within the higher-activity cluster, whereas the methanesulfonyl analog is predicted to be substantially less potent based on SAR trends.

Sulfonyl Linker SAR

Class-level inference

Benzenesulfonyl (predicted higher potency cluster) Methanesulfonyl analog (predicted lower potency); class IC₅₀ range >100-fold

Linker substitution likely impacts N-type Ca channel potency

Class-level SAR; no direct comparative assay data

Evidence Dimension	Predicted N-type calcium channel blocking potency based on sulfonamide linker SAR
Target Compound Data	Predicted higher potency cluster (benzenesulfonyl group retained)
Comparator Or Baseline	Methanesulfonyl analog: predicted lower potency based on class SAR
Quantified Difference	Class-level IC₅₀ range >100-fold variation between benzenesulfonyl and alkylsulfonyl analogs
Conditions	Class-level SAR from patent WO2009148049; no direct comparative assay data available

Why This Matters

Procurement of the benzenesulfonyl congener ensures access to the more active chemotype if N-type calcium channel blockade is the desired mechanism; the methanesulfonyl analog is likely suboptimal.

• [1] Matsumura, A. et al., 'Benzenesulfonamide Compounds and the Use Thereof,' U.S. Patent Application Publication 2009/0306136 A1, December 10, 2009. View Source

Best Research and Industrial Applications for 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

Calcium Channel Blocker Screening Libraries

Given the benzenesulfonamide-azetidine chemotype's established activity as an N-type calcium channel blocker [1], this compound is suitable for inclusion in focused screening sets targeting neuronal calcium channels for pain or neurological indications. Its benzenesulfonyl group places it within the higher-activity structural cluster, increasing the probability of hits compared to alkylsulfonyl analogs.

Off-Target GPCR Profiling Panels

The documented inactivity in a GPR35 antagonism primary assay [2] makes this compound a candidate for use as a negative control or for profiling panels where GPR35 interference is undesirable. Its defined inactivity adds value as a reference compound for assay validation.

Physicochemical Benchmarking for Azetidine Series

The compound's predicted intermediate lipophilicity (estimated LogP ~2.7–3.2) and elevated polar surface area (~68 Ų) relative to the des-oxy analog (LogP 2.24, tPSA 50.3 Ų) position it as a useful tool for studying the impact of ether oxygen incorporation on permeability and solubility in the azetidine series.

Application

Selection Property

Validation Focus

Neuronal calcium channel screening

Benzenesulfonyl chemotype (class-level N-type Ca channel evidence)

Calcium channel activity confirmation

GPCR off-target profiling

Documented GPR35 inactivity

Assay interference exclusion

Azetidine series physicochemical benchmarking

Predicted LogP/tPSA profile relative to des-oxy analog

Permeability & solubility measurement

• [1] Matsumura, A. et al., 'Benzenesulfonamide Compounds and the Use Thereof,' U.S. Patent Application Publication 2009/0306136 A1, December 10, 2009. View Source
• [2] European Chemical Biology Database (ECBD). Compound EOS53256: 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine. Assay: GPR35 antagonism (primary assay). View Source